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Compound of Interest

Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313

An In-depth Technical Guide to 2-(Morpholinodithio)benzothiazole

Abstract

This technical guide provides a comprehensive overview of 2-
(Morpholinodithio)benzothiazole, a significant chemical compound primarily utilized as a
delayed-action vulcanization accelerator in the rubber industry. The document details its
chemical structure, physicochemical properties, established synthesis protocols, and
mechanisms of action. Special emphasis is placed on its role in polymer chemistry, alongside
explorations into its potential as a corrosion inhibitor and its relevance in the broader context of
benzothiazole derivatives in drug development. This guide is intended for researchers,
scientists, and professionals in chemical engineering and drug development, offering detailed
experimental methodologies and structured data for practical application.

Chemical Identity and Structure

2-(Morpholinodithio)benzothiazole, also known by synonyms such as MBSS and MDB, is a
sulfur-containing heterocyclic compound.[1] Its structure is characterized by a benzothiazole
core linked to a morpholine ring via a disulfide (-S-S-) bridge.[1] This unique arrangement is
fundamental to its chemical reactivity and industrial applications.

The key structural identifiers and properties are summarized below.
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Identifier Value Reference
CAS Number 95-32-9 [1112]
Molecular Formula C11H12N20S3 [1][2]

IUPAC Name

4-(1,3-benzothiazol-2-

yldisulfanyl)morpholine

[2]

Molecular Weight

284.4 g/mol

[1]2]

Canonical SMILES

C1COCCNI1SSC2=NC3=CC=
CC=C3582

[2](3]

InChl Key

QRYFCNPYGUORTK-
UHFFFAOYSA-N

[1](2]

Physicochemical Properties

The physical and chemical properties of 2-(Morpholinodithio)benzothiazole determine its

handling, processing, and application. It is typically a light yellow solid.[4] There are some

discrepancies in the reported melting point, which may be due to different purity levels of the

chemical tested.

Property Value Reference
Light yellow granules or

Appearance [415]
crystals

] ] 80°C to 136°C (Range from

Melting Point ] [51[6]
different sources)

Density 1.34 - 1.51 g/cm?3 [5]
Insoluble in water; Soluble in

Solubility acetone, chloroform; Slightly [4][5]

soluble in carbon disulfide.

Synthesis and Experimental Protocols
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Several synthetic pathways for 2-(Morpholinodithio)benzothiazole have been established,
primarily focusing on efficiency and product purity. The most common methods involve the
formation of the disulfide bridge connecting the benzothiazole and morpholine moieties.

Common Synthetic Routes

o Oxidative Condensation of 2-Mercaptobenzothiazole (MBT) and Morpholine: This method
uses an oxidizing agent, such as sodium hypochlorite (NaClO), to facilitate the coupling of
MBT and morpholine.[1][5] The reaction is typically heated to achieve a reasonable rate.[1]

o Reaction of 2,2'-Dithiobis(benzothiazole) (MBTS) with Morpholine: This pathway involves a
nucleophilic substitution where morpholine attacks the disulfide bond of the MBTS molecule.

[1]

e Reaction with Sulfur Monochloride (S2Cl2): An alternative route involves the reaction of 2-
mercaptobenzothiazole and morpholine with sulfur monochloride, proceeding through a
dehydrochlorination/oxidation mechanism.[1]

o Reaction of 2-(Morpholinothio)benzothiazole with Sulfur: This highly efficient method involves
heating 2-(morpholinothio)benzothiazole with elemental sulfur in the presence of a catalyst.

[6]

The general workflow for a common synthesis approach is illustrated below.
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General Synthesis Workflow
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Caption: General workflow for synthesizing 2-(Morpholinodithio)benzothiazole.

Detailed Experimental Protocol

This protocol describes the synthesis via the reaction of 2-(morpholinothio)benzothiazole with
sulfur, which has a reported yield of over 94%.[6]
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Materials:

2-(morpholinothio)benzothiazole (0.1 mole, 25.2 g)

Sulfur (0.1 mole, 3.2 g)

Anhydrous isopropyl alcohol (150 ml)

Sodium hydroxide (0.01 mole)

2-mercaptobenzothiazole (MBT) (0.01 mole)

Procedure:

Charge a glass-lined reactor with 25.2 g of 2-(morpholinothio)benzothiazole, 3.2 g of sulfur,
and 150 ml of anhydrous isopropy! alcohol.[6]

The catalyst, the sodium salt of mercaptobenzothiazole, is formed in situ by adding 0.01
mole of solid sodium hydroxide and 0.01 mole of 2-mercaptobenzothiazole to the mixture.[6]

Stir the reaction mixture and heat it to reflux temperature (approximately 82-83°C).[6]
Maintain reflux for 1-2 hours. The reaction is typically complete within one hour, often
indicated by the formation of a clear solution.[6]

After the reaction is complete, cool the mixture to 30°C. A precipitate typically begins to form
between 67-74°C.[6]

Continue stirring and cool the mixture down to 0-10°C. Hold at this temperature for about 30
minutes to ensure complete precipitation.[6]

Filter the solids from the mixture.

Air dry the collected solids at 25-30°C to obtain the final product, 2-
(morpholinodithio)benzothiazole.[6]

Expected Yield: 94.4-95%.[6]

Applications and Significance
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Rubber Vulcanization Accelerator

The primary application of 2-(Morpholinodithio)benzothiazole is as a delayed-action
vulcanization accelerator in the rubber industry.[1] Vulcanization is a chemical process that
enhances the physical properties of rubber, such as elasticity, durability, and heat resistance.[1]
This compound provides an excellent balance between processing safety (scorch delay) and a
high rate of cure once initiated, which is highly desirable in manufacturing tires, belts, and
hoses.[1][5] It is widely used in various types of rubber, including natural rubber (NR), styrene-
butadiene rubber (SBR), and nitrile rubber (NBR).[5]

Mechanism of Action in Rubber Vulcanization
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Caption: Role of 2-(Morpholinodithio)benzothiazole in sulfur vulcanization.

Corrosion Inhibition

Research has shown that 2-(Morpholinodithio)benzothiazole can act as a corrosion inhibitor,
particularly for copper and steel surfaces in acidic environments.[1][2] Its effectiveness is
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attributed to its ability to form a protective film on the metal surface, preventing corrosive
agents from reaching it.

Potential in Drug Development

While not a drug itself, the benzothiazole scaffold is a significant motif in medicinal chemistry,
appearing in drugs with anticancer, antimicrobial, and anti-inflammatory properties.[7][8] The
biological activity of 2-(Morpholinodithio)benzothiazole has been noted for its ability to
modulate immune responses, such as enhancing histamine release.[2][9] However, its specific
inhibitory profile and potential for drug development remain largely unexplored in the public
domain.[1]

Chemical Reactivity and Mechanism of Action

The chemical reactivity of 2-(Morpholinodithio)benzothiazole is centered on its disulfide bond
(-S-S-). This bond is the key reactive site in the molecule.[1]

In the context of rubber vulcanization, the compound reacts with sulfur in the presence of
activators like zinc oxide and fatty acids to generate highly reactive sulfurating agents.[5] These
agents then react with polymer chains, creating sulfur cross-links that give the rubber its
desirable mechanical properties.

The disulfide bond can also be cleaved through reduction. Using reducing agents like sodium
borohydride can break the S-S bond to form 2-mercaptobenzothiazole (MBT), which is a
precursor in many of its synthetic routes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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